Cas no 89729-99-7 (Cyclohexanone, 2-(hexylsulfonyl)-)

• Product Name: Cyclohexanone, 2-(hexylsulfonyl)-
• CAS No: 89729-99-7
• MF: C₁₂H₂₂O₃S
• MW: 246.366282939911
• CID: 591230
• PubChem ID: 13128904
• Update Time: 2025-04-19

Cyclohexanone, 2-(hexylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(hexylsulfonyl)-
• 2-hexylsulfonylcyclohexan-1-one
• 2-(Hexane-1-sulfonyl)cyclohexan-1-one
• DTXSID80520438
• 89729-99-7

• Inchi： 1S/C12H22O3S/c1-2-3-4-7-10-16(14,15)12-9-6-5-8-11(12)13/h12H,2-10H2,1H3
• InChI Key： IJLZSRQEIJPSEV-UHFFFAOYSA-N
• SMILES： S(CCCCCC)(C1C(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 246.12896573g/mol
• Monoisotopic Mass: 246.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.6Ų